Cas no 956354-96-4 (3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid)
956354-96-4 structure
Product Name:3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
CAS No:956354-96-4
MF:C9H13ClN2O2
MW:216.664721250534
MDL:MFCD05668685
CID:3056956
PubChem ID:3159308
Update Time:2025-04-21
3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid
- 3-(4-chloro-3,5-dimethyl-pyrazol-1-yl)-butyric acid, AldrichCPR
- EN300-237804
- AKOS000270504
- 3-(4-chloro-3,5-dimethyl-pyrazol-1-yl)butanoic acid
- BRD-A81727166-001-01-5
- 3-(4-chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoicacid
- STL232070
- 3-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-butyric acid
- F1986-0004
- 956354-96-4
- BAS 09914763
- SB75115
- 3-(4-chloro-3,5-dimethylpyrazol-1-yl)butanoic acid
- AT45142
- GNB35496
-
- MDL： MFCD05668685
- Inchi： 1S/C9H13ClN2O2/c1-5(4-8(13)14)12-7(3)9(10)6(2)11-12/h5H,4H2,1-3H3,(H,13,14)
- InChI Key： FRWXGXNZFHQBNL-UHFFFAOYSA-N
- SMILES： ClC1C(C)=NN(C=1C)C(C)CC(=O)O
Computed Properties
- Exact Mass: 216.0665554g/mol
- Monoisotopic Mass: 216.0665554g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 55.1Ų
3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C215621-100mg |
3-(4-chloro-3,5-dimethyl-1h-pyrazol-1-yl)butanoic acid |
956354-96-4 | 100mg |
$ 115.00 | 2022-04-01 | ||
| TRC | C215621-500mg |
3-(4-chloro-3,5-dimethyl-1h-pyrazol-1-yl)butanoic acid |
956354-96-4 | 500mg |
$ 475.00 | 2022-04-01 | ||
| TRC | C215621-1g |
3-(4-chloro-3,5-dimethyl-1h-pyrazol-1-yl)butanoic acid |
956354-96-4 | 1g |
$ 730.00 | 2022-04-01 | ||
| Chemenu | CM331319-100mg |
3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid |
956354-96-4 | 95%+ | 100mg |
$290 | 2021-08-18 | |
| Chemenu | CM331319-250mg |
3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid |
956354-96-4 | 95%+ | 250mg |
$438 | 2021-08-18 | |
| Chemenu | CM331319-1g |
3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid |
956354-96-4 | 95%+ | 1g |
$1025 | 2021-08-18 | |
| Chemenu | CM331319-100mg |
3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid |
956354-96-4 | 95%+ | 100mg |
$191 | 2024-07-18 | |
| Chemenu | CM331319-250mg |
3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid |
956354-96-4 | 95%+ | 250mg |
$269 | 2024-07-18 | |
| Chemenu | CM331319-1g |
3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid |
956354-96-4 | 95%+ | 1g |
$676 | 2024-07-18 | |
| Fluorochem | 028291-250mg |
3-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-butyric acid |
956354-96-4 | 95+% | 250mg |
￡132.00 | 2022-03-01 |
3-(4-Chloro-3,5-dimethyl-1H-pyrazol-1-yl)butanoic acid Related Literature
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1. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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